rac 2-Ethenyl-4,6-dimethoxy-benzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester-d6
Description
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properties
| { "Design of the Synthesis Pathway": "The synthesis of rac 2-Ethenyl-4,6-dimethoxy-benzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester-d6 can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "4,6-dimethoxybenzoic acid", "methyl 9-decenoate", "sodium hydride", "methyl iodide", "palladium on carbon", "deuterium oxide" ], "Reaction": [ "The first step involves the esterification of 4,6-dimethoxybenzoic acid with methyl 9-decenoate in the presence of sodium hydride as a base to form the corresponding ester.", "The ester is then subjected to a palladium-catalyzed hydrogenation reaction in the presence of deuterium oxide to form the deuterated alcohol.", "The alcohol is then reacted with methyl iodide in the presence of a base to form the corresponding methyl ether.", "The final step involves the deprotection of the methoxy groups using an acid to yield rac 2-Ethenyl-4,6-dimethoxy-benzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester-d6." ] } | |
CAS RN |
1246819-89-5 |
Molecular Formula |
C22H30O5 |
Molecular Weight |
380.514 |
IUPAC Name |
(1,1,1,2,3,3-hexadeuterio-6-oxoundec-10-en-2-yl) 2-ethenyl-4,6-dimethoxybenzoate |
InChI |
InChI=1S/C22H30O5/c1-6-8-9-12-18(23)13-10-11-16(3)27-22(24)21-17(7-2)14-19(25-4)15-20(21)26-5/h6-7,14-16H,1-2,8-13H2,3-5H3/i3D3,11D2,16D |
InChI Key |
QWDNEGNCWJHTQE-KYLWONQVSA-N |
SMILES |
CC(CCCC(=O)CCCC=C)OC(=O)C1=C(C=C(C=C1C=C)OC)OC |
synonyms |
2-Ethenyl-4,6-dimethoxy-benzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester-d6; |
Origin of Product |
United States |
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